N-(4-chloro-2-methylphenyl)-2-(2-ethoxyphenoxy)acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(2-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-3-21-15-6-4-5-7-16(15)22-11-17(20)19-14-9-8-13(18)10-12(14)2/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: FYMAHORPIQRZIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-(2-ethoxyphenoxy)acetamide is a compound that belongs to the acetamide class of organic compounds, which are characterized by their amide functional group connected to an acetyl group (CH3CONH-) and a substituted phenyl group. Acetamides are known for their diverse chemical properties and reactions, making them of interest in various chemical synthesis and research applications.

Synthesis Analysis

The synthesis of related acetamide compounds typically involves the reaction of phenol derivatives with chloroacetyl chloride in the presence of a base, such as potassium carbonate, in a solvent like DMF (dimethylformamide) to yield the desired acetamide compound. For example, the synthesis of N-Methyl-2-(4-phenoxyphenoxy) acetamide, a compound with structural similarities, was achieved through this method, demonstrating the general approach for synthesizing acetamide derivatives (Gao Yonghong, 2009).

Molecular Structure Analysis

Molecular structure analysis of acetamide compounds, such as N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide, reveals non-planar discrete molecules that are linked by intermolecular hydrogen bonds, highlighting the significance of hydrogen bonding in the structural stability of acetamides (Rohan A. Davis & P. Healy, 2010).

Chemical Reactions and Properties

Acetamide derivatives undergo various chemical reactions, including sulfuryl chloride-mediated chlorination, demonstrating their reactivity and the potential for further functionalization. The yield and outcome of such reactions can be influenced by reaction conditions such as temperature and reaction time (Gao Yonghong, 2009).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. These properties can be tailored by modifying the substituents on the phenyl ring or the acetamide nitrogen, indicating the versatility of acetamides in chemical synthesis (He Xiang-qi, 2007).

Chemical Properties Analysis

The chemical properties of acetamide compounds are influenced by the nature of their substituents, which can affect their reactivity, acidity, and overall chemical behavior. Studies on compounds such as N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide have contributed to understanding the chemical properties and reactivity of acetamide derivatives, emphasizing the role of functional groups in determining their chemical behavior (Rohan A. Davis & P. Healy, 2010).